Cas no 855275-58-0 (Benzothiazole,2-chloro-5-ethoxy-)

• Product Name: Benzothiazole,2-chloro-5-ethoxy-
• CAS No: 855275-58-0
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• CID: 717372
• Update Time: 2024-01-31

Benzothiazole,2-chloro-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-chloro-5-ethoxy-
• Benzothiazole, 2-chloro-5-ethoxy- (5CI)
• Benzothiazole, 2-chloro-5-ethoxy-

• Inchi： 1S/C9H8ClNOS/c1-2-12-6-3-4-8-7(5-6)11-9(10)13-8/h3-5H,2H2,1H3
• InChI Key： GYQOQHPUDZKKHZ-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(OCC)C=C2N=C1Cl

Computed Properties

• Exact Mass: 213.002
• Monoisotopic Mass: 213.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.4A^2